Cas no 136258-27-0 (2-​Propenoic acid, 3-​tricyclo[3.3.1.13,​7]​dec-​1-​yl-​, (E)​- (9CI))

• Product Name: 2-​Propenoic acid, 3-​tricyclo[3.3.1.13,​7]​dec-​1-​yl-​, (E)​- (9CI)
• CAS No: 136258-27-0
• MF: C₁₃H₁₈O₂
• MW: 206.28
• MDL: MFCD09035758
• CID: 4697183
• PubChem ID: 14786324
• Update Time: 2025-10-19

2-​Propenoic acid, 3-​tricyclo[3.3.1.13,​7]​dec-​1-​yl-​, (E)​- (9CI) Chemical and Physical Properties

Names and Identifiers

• AKOS004120732
• AS-78273
• 2-Propenoic acid, 3-tricyclo[3.3.1.13,7]dec-1-yl-, (E)-
• (2E)-3-(ADAMANTAN-1-YL)PROP-2-ENOIC ACID
• 136258-27-0
• (E)-3-(1-Adamantyl)prop-2-enoic acid
• D97254
• (E)-3-(Adamantan-1-yl)acrylic acid
• 2-​Propenoic acid, 3-​tricyclo[3.3.1.13,​7]​dec-​1-​yl-​, (E)​- (9CI)

• MDL： MFCD09035758
• Inchi： InChI=1S/C13H18O2/c14-12(15)1-2-13-6-9-3-10(7-13)5-11(4-9)8-13/h1-2,9-11H,3-8H2,(H,14,15)/b2-1+
• InChI Key： MAROXWFNHXFGIU-OWOJBTEDSA-N
• SMILES： C1C2CC3CC1CC(C2)(C3)C=CC(=O)O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-​Propenoic acid, 3-​tricyclo[3.3.1.13,​7]​dec-​1-​yl-​, (E)​- (9CI)

Introduction to 2-Propenoic acid, 3-tricyclo[3.3.1.13,​7]​dec-1-​yl-​, (E)​- (9CI) and Its Significance in Modern Chemical Research

The compound with the CAS no 136258-27-0, identified as 2-Propenoic acid, 3-tricyclo[3.3.1.13,​7]​dec-1-​yl-​, (E)​- (9CI), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound belongs to a class of tricyclic derivatives, which have garnered significant attention due to their unique structural features and potential biological activities. The presence of a tricyclo[3.3.1.13,​7]decane core within its molecular framework imparts distinct chemical properties, making it a subject of interest for synthetic chemists and medicinal researchers alike.

The (E)-configuration of the compound refers to the geometric arrangement of the double bond in the propenoic acid moiety, which is a crucial factor influencing its reactivity and interactions with biological targets. This specific stereochemistry has been the focus of several studies aiming to elucidate its role in potential therapeutic applications. The CAS no 136258-27-0 serves as a unique identifier for this compound, ensuring accurate referencing in scientific literature and patents.

In recent years, there has been growing interest in tricyclic compounds due to their structural complexity and the potential for diverse biological activities. The tricyclo[3.3.1.13,​7]decane scaffold is particularly noteworthy because it mimics the architecture of several natural products known for their pharmacological effects. Researchers have been exploring modifications on this core structure to develop novel molecules with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The 2-propenoic acid moiety, also known as acrylic acid, introduces a reactive site that can be functionalized in various ways to tailor the properties of the final product. This versatility has made it a valuable intermediate in synthetic chemistry, particularly in the development of polymers and specialty chemicals.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Simulations have shown that the tricyclo[3.3.1.13,​7]decane core exhibits unique electronic properties that could make it useful in designing molecules with specific binding affinities to biological targets. This has opened up new avenues for drug discovery, particularly in the search for treatments for diseases caused by protein-protein interactions.

The (E)-configuration of the propenoic acid group is particularly interesting because it influences how the molecule interacts with enzymes and receptors in biological systems. Studies have demonstrated that subtle changes in stereochemistry can significantly alter binding affinities and metabolic stability, making stereochemical control a critical factor in drug design.

Another area of interest is the synthesis of derivatives of this compound that exhibit enhanced solubility or bioavailability. Researchers have been exploring various strategies to modify the tricyclic core while maintaining its pharmacological activity. One approach involves introducing polar functional groups that improve water solubility without compromising efficacy.

The CAS no 136258-27-0 has been instrumental in tracking research progress involving this compound across different laboratories and publications. This standardized identification system ensures that scientists worldwide can refer to the same molecule without ambiguity, facilitating collaboration and accelerating discovery.

In conclusion, 2-Propenoic acid, 3-tricyclo[3.3.1.13,​7]​dec-1-​yl-​, (E)​- (9CI) is a remarkable compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features, including the tricyclo[3.3.1.13,​7]decane core and (E)-configuration of the propenoic acid group, make it a valuable candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents and advanced materials.